N-{[(3-bromophenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide

• IUPAC Name: N-[(3-bromophenyl)carbamothioyl]-5-(2-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C18H12BrN3O4S/c19-11-4-3-5-12(10-11)20-18(27)21-17(23)16-9-8-15(26-16)13-6-1-2-7-14(13)22(24)25/h1-10H,(H2,20,21,23,27)
• InChI Key: CEHQRVXHAPAWRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C(=O)NC(=S)NC3=CC(=CC=C3)Br)[N+](=O)[O-]
• Molecular Formula: C18H12BrN3O4S
• Molecular Weight: 446.3 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amine group, a carbonothioyl group, and a furamide group. These functional groups suggest that this compound could potentially participate in a variety of chemical reactions.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through reactions involving amines. For instance, a compound with a similar structure, 4-bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide, was synthesized using three successive direct lithiations and a bromination reaction starting from thiophene.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups and the bonds between its atoms. Unfortunately, without specific information or an existing study on this compound, it’s challenging to provide a detailed analysis of its molecular structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would largely depend on its functional groups. Amines, for example, are known to participate in a variety of reactions, including substitution and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the nature of its functional groups.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if this compound were to be used as a drug, its mechanism of action would depend on how it interacts with biological systems. Unfortunately, without specific studies or data on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it is handled. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

The future research directions for this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its reactivity, investigating its potential uses, and conducting safety assessments.